Cas no 850020-91-6 (6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine)

• Product Name: 6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine
• CAS No: 850020-91-6
• MF: C₁₁H₈FN₃S
• MW: 233.264723777771
• CID: 3107855
• PubChem ID: 4961778
• Update Time: 2025-05-20

6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine
• EN300-12043
• Z85917588
• G58253
• SR-01000064316-1
• SR-01000064316
• AKOS023166194
• 850020-91-6
• AB00734608-01
• CS-0224674
• 6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine

• Inchi： 1S/C11H8FN3S/c12-8-3-1-7(2-4-8)9-10(13)15-5-6-16-11(15)14-9/h1-6H,13H2
• InChI Key： RDRJUNSDLSDECI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C1C=CC(=CC=1)F)=C2N

Computed Properties

• Exact Mass: 233.04229660Da
• Monoisotopic Mass: 233.04229660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(4-Fluorophenyl)imidazo2,1-b1,3thiazol-5-amine

Comprehensive Overview of 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine (CAS No. 850020-91-6)

The compound 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine (CAS No. 850020-91-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[2,1-b][1,3]thiazole family, a class of fused heterocycles known for their diverse biological activities. The presence of a 4-fluorophenyl moiety and an amine group at the 5-position enhances its potential as a building block for drug discovery and material science applications.

In recent years, researchers have explored the role of 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine in modulating enzyme activity and receptor binding. Its structural similarity to purine bases makes it a candidate for targeting nucleotide-binding proteins, a hot topic in cancer therapeutics and antiviral drug development. The fluorine substitution is particularly noteworthy, as it improves metabolic stability and bioavailability—a key consideration in modern medicinal chemistry.

The synthesis of CAS No. 850020-91-6 typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing demand for sustainable and efficient synthetic methods. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption.

From an industrial perspective, 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine is often discussed in the context of high-throughput screening libraries. Its scaffold is compatible with combinatorial chemistry approaches, enabling rapid exploration of structure-activity relationships (SAR). This versatility has made it a focal point in AI-driven drug discovery, where machine learning models predict novel derivatives with enhanced efficacy.

Environmental and regulatory considerations are also critical when working with CAS No. 850020-91-6. While the compound itself is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers frequently search for biodegradability data and ecotoxicological profiles of such intermediates, reflecting the industry's shift toward sustainable pharmaceuticals.

In summary, 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazol-5-amine represents a promising scaffold with wide-ranging applications. Its integration into cutting-edge research areas like precision medicine and catalysis underscores its relevance in contemporary science. As synthetic methodologies evolve and computational tools advance, this compound is poised to play an even greater role in addressing global health and technological challenges.